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Compound of Interest

Compound Name: 7-Bromo-5-nitro-1H-benzimidazole

CAS No.: 206759-50-4

Cat. No.: B1394095

Get Quote

Executive Summary
Compound: 7-Bromo-5-nitro-1H-benzimidazole (Tautomeric equivalent: 4-Bromo-6-nitro-

1H-benzimidazole).[1][2]

CAS Relevance: Analogous to 13183-79-4 (parent) and brominated derivatives.[1][2]

Application: Intermediate for synthesis of bioactive heterocycles; requires precise

differentiation from non-brominated impurities and regioisomers.[2][3]

Key Differentiator: The appearance of the C-Br stretching vibration (500–700 cm⁻¹) and the

inductive shift of the Nitro (NO₂) bands compared to the parent 5-nitrobenzimidazole.[1][2]

Spectroscopic Profile & Peak Assignment
The following data compares the experimental baseline of the parent compound with the

characteristic shifts observed in the 7-Bromo derivative.

Comparative IR Peak Table[1][3]
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Functional
Group

Vibration Mode
5-

Nitrobenzimidaz

ole (Parent) [1]

7-Bromo-5-

nitro-1H-

benzimidazole

(Target)

Diagnostic

Insight

N-H Stretching
3360 – 3381

cm⁻¹ (Broad)

3300 – 3400

cm⁻¹ (Broad)

Broadening

indicates

intermolecular H-

bonding in the

imidazole ring.[1]

[2]

C-H (Ar) Stretching
3099 – 3110

cm⁻¹

3050 – 3100

cm⁻¹

Weak intensity;

typical for

heteroaromatic

systems.[1][2][3]

C=N Ring Stretch
1614 – 1624

cm⁻¹

1615 – 1630

cm⁻¹

Characteristic of

the imidazole

ring; minimal

shift expected.[2]

[3]

NO₂ (Asym)
Asymmetric

Stretch

1517 – 1521

cm⁻¹

1525 – 1540

cm⁻¹

Key Shift: Br

(electronegative/i

nductive) may

cause a slight

blue shift (higher

wavenumber).[1]

[2]

C=C (Ar) Skeleton Stretch
1473 – 1483

cm⁻¹

1460 – 1480

cm⁻¹

Aromatic ring

breathing modes.

[1][2][3]

NO₂ (Sym)
Symmetric

Stretch

1338 – 1350

cm⁻¹

1340 – 1360

cm⁻¹

Confirms

presence of Nitro

group.[1][2][3]
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C-N Stretching
1250 – 1300

cm⁻¹

1260 – 1310

cm⁻¹

Connects Nitro

group to the

aromatic ring.[2]

[3]

C-Br Stretching Absent 550 – 700 cm⁻¹

Definitive Peak:

Often

weak/medium;

distinguishes

target from

parent.[2][3]

Note on Tautomerism: In solution and solid state, 7-bromo-5-nitro-1H-benzimidazole exists in

equilibrium with 4-bromo-6-nitro-1H-benzimidazole.[1] The IR spectrum represents the weighted

average or the dominant tautomer in the crystal lattice (usually stabilized by H-bonding).[1][3]

Comparative Analysis: Alternatives & Impurities
Scenario A: Target vs. Precursor (5-Nitrobenzimidazole)
[1]

Differentiation: The parent compound lacks the heavy atom (Bromine).[1][2][3]

Spectral Marker: Look for the absence of the fingerprint bands at 500–700 cm⁻¹ in the

precursor.[2][3] The NO₂ peaks in the parent will appear at slightly lower wavenumbers due

to the absence of the electron-withdrawing bromine ortho/para to the ring system.[1][3]

Scenario B: Target vs. Regioisomer (2-Bromo-5-
nitrobenzimidazole)[1]

Differentiation: If bromine is attached to the C2 position (imidazole ring) rather than the

benzene ring (C7):
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C=N Shift: The C=N stretch (~1620 cm⁻¹) is significantly affected by direct attachment of

Br to the C2 carbon.[1][2][3]

Fingerprint: The substitution pattern on the benzene ring changes from tri-substituted

(Target) to di-substituted (Isomer), altering the C-H out-of-plane bending vibrations (700–

900 cm⁻¹).[1]

Experimental Protocol: Self-Validating
Characterization
To ensure data integrity (Trustworthiness), follow this standardized workflow.

Method 1: ATR-FTIR (Attenuated Total Reflectance)[1]
Best for: Rapid screening of solid powders.[2][3]

Protocol:

Clean the Diamond/ZnSe crystal with isopropanol.[2][3] Ensure background scan is flat.[1]

[2][3]

Place ~5 mg of 7-Bromo-5-nitro-1H-benzimidazole powder on the crystal.

Apply high pressure using the anvil to ensure contact (critical for hard crystalline solids).[1]

[2][3]

Acquire 16–32 scans at 4 cm⁻¹ resolution.[1][2][3]

Validation: Check for the CO₂ doublet (2350 cm⁻¹) – if high, purge and re-run.[2][3]

Method 2: KBr Pellet (Transmission)[1]
Best for: High-resolution fingerprinting (detection of weak C-Br bands).[1][2]

Protocol:

Mix 2 mg sample with 200 mg dry KBr (spectroscopic grade).[1][2][3]
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Grind in an agate mortar until a fine, uniform powder is achieved (prevents Christiansen

effect/scattering).

Press at 10 tons for 2 minutes to form a transparent disc.

Validation: The OH stretch (>3400 cm⁻¹) should be minimal. If strong broad OH appears,

the KBr is wet; dry at 110°C and repeat.[2][3]

Structural Elucidation Workflow
The following diagram illustrates the logical decision tree for confirming the identity of the

compound using IR data in conjunction with other techniques.
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Figure 1: Decision tree for spectroscopic validation of 7-Bromo-5-nitro-1H-benzimidazole,

prioritizing functional group verification.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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